N-[2-(cyclohexen-1-yl)ethyl]-N'-(3-nitrophenyl)oxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(3-nitrophenyl)oxamide
• InChI: InChI=1S/C16H19N3O4/c20-15(17-10-9-12-5-2-1-3-6-12)16(21)18-13-7-4-8-14(11-13)19(22)23/h4-5,7-8,11H,1-3,6,9-10H2,(H,17,20)(H,18,21)
• InChI Key: ZWJQDRNHIZVRKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol
• CAS No.: 941894-77-5

Description

N-[2-(cyclohexen-1-yl)ethyl]-N'-(3-nitrophenyl)oxamide is a useful research compound. Its molecular formula is C16H19N3O4 and its molecular weight is 317.345. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity in Cyclohexene Oxidation

Research on new soluble peripherally tetra-substituted Co(II), Fe(II) phthalocyanines highlights their synthesis, spectroscopic characterization, and catalytic activity. These complexes, synthesized from reactions involving similar compounds, exhibit significant catalytic activity in the oxidation of cyclohexene, using tert-butyl hydroperoxide and other oxidants. This catalytic process selectively oxidizes cyclohexene, demonstrating potential applications in organic synthesis and industrial processes involving cyclohexene derivatives (Saka et al., 2013).

PET Tracers for Serotonin Receptors

A study on N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, including compounds with structural similarities, reveals their potential as PET tracers for serotonin 5-HT(1A) receptors. These compounds demonstrate high affinity and selectivity, with promising applications in diagnosing and studying neuropsychiatric disorders (García et al., 2014).

Nitration of N-cyclohexyl-N'-toluyloxamides

The nitration of isomeric N-cyclohexyl-N'-toluyloxamides has been explored, providing insights into reactions that yield nitro-substituted products. Such reactions are crucial for further chemical transformations, including the synthesis of more complex molecules and materials with specific functional properties (Vries, 2010).

Organophosphorus Herbicide Photochemistry

A study on the photochemistry of organophosphorus herbicides, such as butamifos, presents the photoinduced transformations involving nitro and nitroso groups. This research provides valuable information for understanding the environmental fate and degradation pathways of similar compounds (Katagi, 1993).

Development of Fluorinated Amino-Heterocyclic Compounds

The synthesis of new fluorinated amino-heterocyclic compounds bearing 6-aryl-5-oxo-1,2,4-triazin-3-yl moiety explores antimicrobial agents. Compounds containing nitro and fluorine elements exhibit high activity, indicating the potential for developing new antimicrobial drugs or treatments (Bawazir & Abdel-Rahman, 2018).